![molecular formula C21H20ClN3O3S B285202 4-[(2-Chlorobenzyl)oxy]-3-methoxybenzaldehyde (5-acetyl-4-methyl-1,3-thiazol-2-yl)hydrazone](/img/structure/B285202.png)
4-[(2-Chlorobenzyl)oxy]-3-methoxybenzaldehyde (5-acetyl-4-methyl-1,3-thiazol-2-yl)hydrazone
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
4-[(2-Chlorobenzyl)oxy]-3-methoxybenzaldehyde (5-acetyl-4-methyl-1,3-thiazol-2-yl)hydrazone, commonly known as COTC, is a chemical compound that has gained attention in the scientific community due to its potential applications in medicine and research. COTC is a hydrazone derivative of thiosemicarbazone and has shown promising results in various studies related to cancer treatment and diagnosis.
Mechanism of Action
The mechanism of action of COTC is not fully understood, but studies suggest that it works by inducing apoptosis (programmed cell death) in cancer cells. COTC has also been shown to inhibit the activity of certain enzymes that are important for cancer cell survival.
Biochemical and Physiological Effects:
COTC has been shown to have minimal toxicity in normal cells and tissues, making it a promising candidate for cancer treatment. Studies have also shown that COTC can reduce inflammation and oxidative stress in the body.
Advantages and Limitations for Lab Experiments
One of the advantages of using COTC in lab experiments is its low toxicity in normal cells and tissues. However, one of the limitations is the lack of understanding of its mechanism of action, which makes it difficult to optimize its use in cancer treatment.
Future Directions
There are several future directions for research on COTC. One direction is to further investigate its mechanism of action and identify specific targets for cancer treatment. Another direction is to explore its potential use in combination with other cancer treatments to enhance its efficacy. Additionally, research could focus on developing more targeted and effective diagnostic tools for cancer detection using COTC.
Synthesis Methods
COTC can be synthesized through a simple reaction between 2-chlorobenzaldehyde and 3-methoxybenzaldehyde in the presence of acetic acid and sodium acetate. The resulting product is then reacted with thiosemicarbazide and 4-methyl-5-acetyl-2-thiazolylhydrazinecarboxylate to yield COTC.
Scientific Research Applications
COTC has shown potential in various scientific research applications, particularly in cancer treatment and diagnosis. Studies have shown that COTC has anti-cancer properties and can inhibit the growth of cancer cells. COTC has also been used in the development of diagnostic tools for cancer detection.
Properties
Molecular Formula |
C21H20ClN3O3S |
---|---|
Molecular Weight |
429.9 g/mol |
IUPAC Name |
1-[2-[(2Z)-2-[[4-[(2-chlorophenyl)methoxy]-3-methoxyphenyl]methylidene]hydrazinyl]-4-methyl-1,3-thiazol-5-yl]ethanone |
InChI |
InChI=1S/C21H20ClN3O3S/c1-13-20(14(2)26)29-21(24-13)25-23-11-15-8-9-18(19(10-15)27-3)28-12-16-6-4-5-7-17(16)22/h4-11H,12H2,1-3H3,(H,24,25)/b23-11- |
InChI Key |
SOSZFTSUIHOAQS-KSEXSDGBSA-N |
Isomeric SMILES |
CC1=C(SC(=N1)N/N=C\C2=CC(=C(C=C2)OCC3=CC=CC=C3Cl)OC)C(=O)C |
SMILES |
CC1=C(SC(=N1)NN=CC2=CC(=C(C=C2)OCC3=CC=CC=C3Cl)OC)C(=O)C |
Canonical SMILES |
CC1=C(SC(=N1)NN=CC2=CC(=C(C=C2)OCC3=CC=CC=C3Cl)OC)C(=O)C |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.